N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-(furan-2-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H15FN2O4/c18-12-4-1-3-11(7-12)9-20-10-13(8-15(20)21)19-17(23)16(22)14-5-2-6-24-14/h1-7,13H,8-10H2,(H,19,23)
• InChI Key: HOJVMKLMBDTMFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)F)NC(=O)C(=O)C3=CC=CO3
• Molecular Formula: C17H15FN2O4
• Molecular Weight: 330.31 g/mol

Description

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known for its ability to interact with various biological processes, making it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide is complex and involves the interaction with various biological processes. This compound is known to inhibit the activity of various enzymes and proteins, including histone deacetylases and cyclin-dependent kinases. Additionally, this compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide are diverse and depend on the specific biological process that this compound interacts with. Some of the most notable effects of this compound include the inhibition of cell proliferation, induction of apoptosis, and regulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide is its potent anti-cancer properties. This makes it a promising candidate for drug development in the field of oncology. Additionally, this compound has also been studied for its potential use in the treatment of neurological disorders, making it a versatile compound for scientific research.
However, there are also some limitations to the use of this compound in lab experiments. One of the main limitations is the complex synthesis method, which can make it challenging to produce large quantities of this compound. Additionally, the potential toxicity of this compound must also be carefully considered when conducting lab experiments.

Future Directions

There are several future directions for research on N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide. One of the most promising areas of research is the development of this compound as a potential drug for the treatment of cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other biological processes. Finally, the development of more efficient synthesis methods for this compound could also lead to its wider use in scientific research.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-furyl)-2-oxoacetamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cells. Additionally, this compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.